![molecular formula C18H18F2N4O2S B2561058 2-(4-((2,6-difluorophenyl)sulfonyl)piperazin-1-yl)-1-methyl-1H-benzo[d]imidazole CAS No. 1235314-85-8](/img/structure/B2561058.png)
2-(4-((2,6-difluorophenyl)sulfonyl)piperazin-1-yl)-1-methyl-1H-benzo[d]imidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-((2,6-difluorophenyl)sulfonyl)piperazin-1-yl)-1-methyl-1H-benzo[d]imidazole, also known as DAPI, is a fluorescent stain commonly used in biological research to label DNA. DAPI is a small molecule that binds to the minor groove of double-stranded DNA with high affinity and specificity. This property makes it an excellent tool for visualizing and quantifying DNA in vivo and in vitro.
Scientific Research Applications
Synthesis and Biological Screening
Compounds incorporating the piperazine ring and imidazo[1,2-b]pyridazine moiety, similar in structure to the specified compound, have been synthesized for antimicrobial and antimalarial activities. For instance, derivatives have been evaluated against both gram-positive and gram-negative bacteria, demonstrating a range of biological activities (A. Bhatt, R. Kant, R. Singh, 2016).
Anticancer Potential
Research into derivatives of piperazine and benzo[d]imidazole has revealed compounds with significant antiproliferative effects against human cancer cell lines. This includes the synthesis of new derivatives that have been tested for their ability to inhibit the growth of various cancer cell lines, showing promising results for further exploration as potential anticancer agents (L. Mallesha, K. Mohana, B. Veeresh, Ravi Alvala, A. Mallika, 2012).
Corrosion Inhibition
Benzimidazole derivatives, similar in structure to the compound , have been studied for their corrosion inhibition properties. These studies focus on the protection of metals in corrosive environments, highlighting the chemical versatility and applicability of such compounds beyond their biological activities (M. Yadav, Sumit Kumar, Taniya Purkait, L. Olasunkanmi, I. Bahadur, E. Ebenso, 2016).
Antibacterial and Antifungal Activities
Piperazine derivatives containing azole groups have been designed and synthesized, exhibiting moderate to significant antibacterial and antifungal activities. This research demonstrates the broad spectrum of antimicrobial efficacy these compounds can offer, providing a foundation for further development in pharmaceutical applications (Lin-Ling Gan, Bo Fang, Cheng‐He Zhou, 2010).
properties
IUPAC Name |
2-[4-(2,6-difluorophenyl)sulfonylpiperazin-1-yl]-1-methylbenzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18F2N4O2S/c1-22-16-8-3-2-7-15(16)21-18(22)23-9-11-24(12-10-23)27(25,26)17-13(19)5-4-6-14(17)20/h2-8H,9-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIEAPWIDOHNRSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N=C1N3CCN(CC3)S(=O)(=O)C4=C(C=CC=C4F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18F2N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.